![molecular formula C22H20N2O4 B2840697 1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea CAS No. 2034622-21-2](/img/structure/B2840697.png)
1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental sciences. This compound is a urea derivative that has a unique molecular structure, which makes it a promising candidate for the development of new drugs, pesticides, and herbicides.
Scientific Research Applications
Polymer Synthesis
Research demonstrates the utility of urea derivatives in the synthesis of polymers. For instance, Mallakpour and Rafiee (2007) describe the use of 4-(3-hydroxynaphthalene)-1,2,4-triazolidine-3,5-dione (3HNTD) for the creation of soluble poly(urea-urethane)s (PUUs) containing heterocyclic and chromophoric moieties. These PUUs, produced via an efficient method involving room temperature ionic liquids and microwave irradiation, exhibit good yields and solubility in organic solvents, indicating potential applications in materials science (Mallakpour & Rafiee, 2007).
Photochromic Materials
Aiken et al. (2014) explored the synthesis of photochromic benzochromenes using 5-hydroxy substituted naphthofurans and naphthothiazoles as precursors. Their study highlights the potential of furan and naphthalene derivatives in the development of photochromic materials, which change color under UV light. Such materials have applications in data storage and photo-switchable devices (Aiken et al., 2014).
Antimicrobial Agents
The synthesis and bioactivity of compounds closely related to the one have been investigated for their antimicrobial properties. Donlawson et al. (2020) reported on the synthesis of 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, demonstrating its efficacy against a variety of pathogens, except Bacillus subtilis. This indicates the potential of similar compounds for use in developing new antimicrobial agents (Donlawson et al., 2020).
Molecular Assemblies and Host-Guest Chemistry
Research into the conformational adjustments and assembly of urea-based compounds offers insights into their use in molecular recognition and self-assembly processes. Phukan and Baruah (2016) investigated the self-assembly of urea and thiourea derivatives, revealing the potential of these compounds in creating complex molecular architectures, which could find applications in nanotechnology and materials science (Phukan & Baruah, 2016).
Sensor Development
Urea derivatives have also been studied for their applications in sensor technology. Cho et al. (2003) synthesized a naphthalene derivative containing a urea group, which exhibited unique absorption and fluorescence peaks in the presence of fluoride ions, suggesting its use as a fluoride selective fluorescent and chromogenic chemosensor (Cho et al., 2003).
properties
IUPAC Name |
1-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O4/c25-21(23-13-17-7-3-6-16-5-1-2-8-19(16)17)24-15-22(26,18-10-12-27-14-18)20-9-4-11-28-20/h1-12,14,26H,13,15H2,(H2,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BACZUHBKPSWDMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=COC=C3)(C4=CC=CO4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.